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Compound of Interest

Compound Name: Cdc7-IN-3

Cat. No.: B12422313 Get Quote

For Immediate Implementation by Laboratory Personnel

The responsible disposal of chemical reagents is a critical component of laboratory safety and

environmental stewardship. This document provides essential guidance on the proper disposal

procedures for Cdc7-IN-3, a potent Cdc7 kinase inhibitor used in cancer research. Adherence

to these protocols is mandatory to mitigate risks to personnel and prevent environmental

contamination.

Cdc7-IN-3 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, it is imperative that this compound and its containers are handled and

disposed of as hazardous waste.

Key Safety and Handling Information
Before disposal, it is crucial to be aware of the handling and storage requirements for Cdc7-IN-
3 to prevent accidental exposure or release.
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Parameter Information Source

CAS Number 1402057-87-7 [1]

Molecular Formula C20H22N4O5 [1]

Molecular Weight 398.41 g/mol [1]

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[1]

Storage

Store at -20°C (powder) or

-80°C (in solvent). Keep

container tightly sealed in a

cool, well-ventilated area.

[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[1]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of Cdc7-IN-3. This

protocol is designed to be clear, concise, and easy to follow for all laboratory personnel.

Waste Identification and Segregation:

All solid waste contaminated with Cdc7-IN-3 (e.g., weighing paper, pipette tips, gloves)

must be collected in a dedicated, clearly labeled hazardous waste container.

Solutions containing Cdc7-IN-3 must be collected in a separate, sealed, and clearly

labeled hazardous liquid waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Label all waste containers with "Hazardous Waste," the chemical name "Cdc7-IN-3," and

the relevant hazard symbols (e.g., harmful, environmentally hazardous).
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Container Management:

Use only approved, chemically resistant containers for waste collection.

Keep waste containers securely closed at all times, except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area to

prevent spills.

Disposal Procedure:

Never dispose of Cdc7-IN-3 down the drain or in regular trash[1].

All waste containing Cdc7-IN-3 must be disposed of through an approved waste disposal

plant[1].

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. Follow their specific procedures for waste manifest and pickup

scheduling.

Decontamination:

All non-disposable equipment and surfaces that have come into contact with Cdc7-IN-3
must be thoroughly decontaminated.

Use an appropriate solvent (e.g., ethanol, isopropanol) followed by a soap and water

wash.

Collect all decontamination materials (e.g., wipes, absorbent pads) as solid hazardous

waste.

Emergency Procedures:

In case of skin contact: Rinse skin thoroughly with large amounts of water and remove

contaminated clothing[1].

In case of eye contact: Flush eyes immediately with large amounts of water for at least 15

minutes, holding the eyelids open. Seek prompt medical attention[1].
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If swallowed: Call a poison center or doctor immediately. Rinse mouth with water[1].

In case of a spill: Evacuate the area. Wear appropriate PPE and contain the spill using an

inert absorbent material. Collect the spilled material and absorbent into a hazardous waste

container. Avoid release into the environment[1].

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Cdc7-IN-3.

Start: Cdc7-IN-3 Waste Generation

Step 1: Segregation & Collection

Step 2: Storage

Step 3: Final Disposal
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Cdc7-IN-3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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